Octahydroindolizin-8-ol
Overview
Description
Octahydroindolizin-8-ol is a chemical compound with the molecular formula C8H15NO . The molecule contains a total of 26 bonds, including 11 non-H bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 tertiary amine, 1 hydroxyl group, 1 secondary alcohol, and 1 Pyrrolidine .
Molecular Structure Analysis
The structure of this compound includes the arrangement of atoms and the chemical bonds that hold the atoms together . The molecule contains a total of 26 bond(s). There are 11 non-H bond(s), 1 five-membered ring(s), 1 six-membered ring(s), 1 nine-membered ring(s), 1 tertiary amine(s) (aliphatic), 1 hydroxyl group(s), 1 secondary alcohol(s), and 1 Pyrrolidine(s) .
Scientific Research Applications
Octahydroindolizin-8-ol has been studied for its potential medicinal properties, including its antioxidant, anti-inflammatory, and anti-cancer activities. In addition, this compound has been investigated for its ability to inhibit the growth of certain bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. It has also been found to possess anti-diabetic and anti-obesity properties.
Mechanism of Action
Target of Action
Octahydroindolizin-8-ol, also known as Pumiliotoxin 251D , is a toxic organic compound found in the skin of poison frogs . It primarily targets voltage-gated sodium channels (VGSCs) and calcium channels . These channels play a crucial role in the transmission of electrical signals in nerve cells and muscle cells, including those in the heart and skeletal muscle .
Mode of Action
The compound interacts with its targets by blocking the influx of sodium ions in mammalian VGSCs . This blockage disrupts the normal flow of ions through the channels, altering the electrical activity of the cells. In the case of calcium channels, it interferes with muscle contraction in the heart and skeletal muscle .
Biochemical Pathways
For instance, the blockage of sodium influx can inhibit the generation and propagation of action potentials, which are essential for nerve signal transmission and muscle contraction .
Pharmacokinetics
Like many other toxins, it is likely to be rapidly absorbed into the bloodstream when it enters the body through cuts in the skin or by ingestion . The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on its bioavailability remain to be elucidated.
Result of Action
The action of this compound can lead to a range of effects at the molecular and cellular levels. It can cause hyperactivity, convulsions, cardiac arrest, and ultimately death . It is especially toxic to arthropods (e.g., mosquitoes), even at low concentrations .
Advantages and Limitations for Lab Experiments
The advantages of using octahydroindolizin-8-ol in lab experiments include its low toxicity and its ability to be synthesized from indolizidine-8-ol. Furthermore, this compound has been found to possess anti-diabetic, anti-obesity, anti-inflammatory, and antioxidant activities, making it a useful compound for studying these biological processes. The main limitation of using this compound in lab experiments is its lack of solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
Future research on octahydroindolizin-8-ol could focus on its potential therapeutic applications, such as its use as an anti-diabetic, anti-obesity, anti-inflammatory, and antioxidant agent. Additionally, further research could investigate this compound’s mechanism of action, as well as its potential interactions with other compounds. Finally, further studies could investigate this compound’s ability to inhibit the growth of certain bacteria, such as Staphylococcus aureus and Pseudomonas aeruginosa.
Synthesis Methods
Octahydroindolizin-8-ol can be synthesized from indolizidine-8-ol by the reaction of indolizidine-8-ol with aqueous hydrogen peroxide in the presence of a base, such as sodium hydroxide. This reaction produces an intermediate, this compound, which can then be further reacted with a reducing agent, such as sodium borohydride, to yield the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of octahydroindolizin-8-ol can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "Cyclohexanone", "Benzaldehyde", "Ammonium acetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Acetic acid", "Sodium sulfate", "Methanol", "Hydrogen gas" ], "Reaction": [ "Step 1: Condensation reaction between cyclohexanone and benzaldehyde in the presence of ammonium acetate to form 1-phenyl-2-cyclohexene-1-ol.", "Step 2: Reduction of 1-phenyl-2-cyclohexene-1-ol using sodium borohydride to form 1-phenylcyclohexanol.", "Step 3: Cyclization of 1-phenylcyclohexanol using hydrochloric acid to form octahydroindolizin-8-ol.", "Step 4: Neutralization of the reaction mixture using sodium hydroxide.", "Step 5: Extraction of the product using ethanol.", "Step 6: Purification of the product using acetic acid and sodium sulfate.", "Step 7: Recrystallization of the product using methanol.", "Step 8: Reduction of the product using hydrogen gas to obtain octahydroindolizin-8-ol." ] } | |
CAS RN |
90204-26-5 |
Molecular Formula |
C8H15NO |
Molecular Weight |
141.21 g/mol |
IUPAC Name |
1,2,3,5,6,7,8,8a-octahydroindolizin-8-ol |
InChI |
InChI=1S/C8H15NO/c10-8-4-2-6-9-5-1-3-7(8)9/h7-8,10H,1-6H2 |
InChI Key |
GJTUCATUYQZTJZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2C(CCCN2C1)O |
Purity |
95 |
Origin of Product |
United States |
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